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Compound of Interest

Compound Name: 4-Iodobenzo[d][1,3]dioxole

Cat. No.: B1591886 Get Quote

Introduction and Physicochemical Profile
4-Iodobenzo[d]dioxole, also known as 5-iodo-1,3-benzodioxole, is an aromatic organoiodine

compound. Its structure incorporates the benzodioxole moiety, a common scaffold in natural

products and pharmacologically active molecules, combined with a reactive iodine substituent.

This iodine atom makes the molecule an excellent substrate for a variety of transition-metal-

catalyzed cross-coupling reactions, rendering it a valuable intermediate in the synthesis of

complex molecular architectures.

While specific toxicological data for 4-Iodobenzo[d]dioxole is not extensively documented, its

structural similarity to other aryl iodides and dioxole-containing compounds necessitates a

cautious and informed approach to its handling.[1] The guidance provided herein is synthesized

from safety data for analogous chemical structures and established best practices for

laboratory research.
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Property Value Source(s)

Molecular Formula C₇H₅IO₂ N/A

Molecular Weight 264.02 g/mol N/A

Appearance
White to off-white crystalline

solid
General knowledge

Melting Point 27-29 °C

Boiling Point 232 °C at 7 hPa [1]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.

[2]

Chemical Structure:
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Preparation Phase

Execution Phase

Post-Handling Phase

1. Conduct Risk Assessment
(Review SDS of analogs)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Engineering Controls
(Certified Chemical Fume Hood)

4. Handle Compound in Fume Hood
(Avoid dust/vapor generation)

Weighing & Transfer Reaction Setup

5. Decontaminate Work Area
(Wipe surfaces)

6. Segregate & Dispose Waste
(Labelled Hazardous Waste)

7. Remove PPE & Wash Hands

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Iodobenzo[d]dioxole

Pd or Cu Catalyst
Ligand, Base, Solvent

 Suzuki, Sonogashira,
 Heck, Buchwald-Hartwig 

Coupling Partner
(e.g., Boronic Acid, Alkyne, Amine)

Complex "Drug-Like" Molecule
(New C-C or C-N bond)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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